1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine
Overview
Description
1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as PMSB-Et and is known for its potential use in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Mechanism of Action
The mechanism of action of 1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine is not fully understood. However, it has been shown to interact with various receptors and enzymes in the body. For example, it has been shown to bind to the serotonin 5-HT1A receptor and act as a partial agonist. It has also been shown to inhibit acetylcholinesterase and butyrylcholinesterase enzymes.
Biochemical and Physiological Effects:
1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine has been shown to have various biochemical and physiological effects. For example, it has been shown to increase the release of dopamine and serotonin in the brain. It has also been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase enzymes. Additionally, this compound has been shown to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine in lab experiments is its potential use as a ligand for various receptors and as an inhibitor for various enzymes. Additionally, this compound has been shown to inhibit the growth of cancer cells, which makes it a potential candidate for cancer research. However, one limitation of using this compound in lab experiments is its limited availability and high cost.
Future Directions
There are several future directions for research on 1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine. One direction is to further explore its potential use as a ligand for various receptors and as an inhibitor for various enzymes. Another direction is to further explore its potential use in cancer research and to study its mechanism of action in inhibiting the growth of cancer cells. Additionally, further research is needed to explore the potential side effects and toxicity of this compound.
Scientific Research Applications
1-ethyl-4-[4-methoxy-3-(1-piperidinylsulfonyl)benzoyl]piperazine has been studied for its potential use as a ligand for various receptors such as the serotonin 5-HT1A receptor, the dopamine D4 receptor, and the sigma-1 receptor. It has also been studied for its potential use as an inhibitor for various enzymes such as acetylcholinesterase and butyrylcholinesterase. Additionally, this compound has been studied for its potential use in cancer research as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-(4-methoxy-3-piperidin-1-ylsulfonylphenyl)methanone | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O4S/c1-3-20-11-13-21(14-12-20)19(23)16-7-8-17(26-2)18(15-16)27(24,25)22-9-5-4-6-10-22/h7-8,15H,3-6,9-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYCYRCQJFJJJAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)OC)S(=O)(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.